Cas no 68217-94-7 (2-Methyl-benzo[4,5]furo[3,2-d]pyrimidine-4-thiol)

• Product Name: 2-Methyl-benzo[4,5]furo[3,2-d]pyrimidine-4-thiol
• CAS No: 68217-94-7
• MF: C₁₁H₈N₂OS
• MW: 216.259020805359
• MDL: MFCD02048792
• CID: 3071555
• PubChem ID: 3131854
• Update Time: 2025-07-02

2-Methyl-benzo[4,5]furo[3,2-d]pyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-benzo[4,5]furo[3,2-d]pyrimidine-4-thiol
• SR-01000514295-1
• AKOS003827569
• 4-methyl-8-oxa-3,5-diazatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,10,12-pentaene-6-thione
• 2-methyl-[1]benzofuro[3,2-d]pyrimidine-4-thiol
• AKOS000301488
• 2-Methyl[1]benzofuro[3,2-d]pyrimidine-4(3H)-thione
• AG-205/36628048
• 68217-94-7
• 2-methyl-1H-[1]benzofuro[3,2-d]pyrimidine-4-thione
• SR-01000514295
• 2-Methyl-3H-benzo[4,5]furo[3,2-d]pyrimidine-4-thione
• BQWVAPAZHNKWCN-UHFFFAOYSA-N
• AG-690/15443822
• 2-Methylbenzofuro[3,2-d]pyrimidine-4(3H)-thione
• 2-Methyl[1]benzofuro[3,2-d]pyrimidine-4(3H)-thione #
• STK047599
• 2-Methyl[1]benzofuro [3,2-d]pyrimidine-4-thiol

• MDL： MFCD02048792
• Inchi： 1S/C11H8N2OS/c1-6-12-9-7-4-2-3-5-8(7)14-10(9)11(15)13-6/h2-5H,1H3,(H,12,13,15)
• InChI Key： BQWVAPAZHNKWCN-UHFFFAOYSA-N
• SMILES： S=C1C2=C(C3C=CC=CC=3O2)NC(C)=N1

Computed Properties

• Exact Mass: 216.03573406Da
• Monoisotopic Mass: 216.03573406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.6Ų

2-Methyl-benzo[4,5]furo[3,2-d]pyrimidine-4-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-Methyl-benzo[4,5]furo[3,2-d]pyrimidine-4-thiol

Comprehensive Overview of 2-Methyl-benzo[4,5]furo[3,2-d]pyrimidine-4-thiol (CAS No. 68217-94-7)

2-Methyl-benzo[4,5]furo[3,2-d]pyrimidine-4-thiol (CAS No. 68217-94-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural properties. This compound belongs to the class of furopyrimidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a thiol group at the 4-position and a methyl group at the 2-position makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like 2-Methyl-benzo[4,5]furo[3,2-d]pyrimidine-4-thiol has surged, driven by their potential in developing novel therapeutics. Researchers are particularly interested in its role as a scaffold for kinase inhibitors, which are pivotal in treating various diseases. The compound's fused ring system and electron-rich thiol moiety contribute to its ability to interact with biological targets, making it a valuable candidate for medicinal chemistry studies.

The synthesis of 2-Methyl-benzo[4,5]furo[3,2-d]pyrimidine-4-thiol typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes sustainable and efficient synthetic pathways.

From an industrial perspective, 68217-94-7 is often utilized as a building block for more complex molecules. Its compatibility with various pharmacophores allows for the design of compounds with tailored properties. For instance, derivatives of this compound have shown promise in anticancer research, where their ability to modulate cellular pathways is being explored. This aligns with the current focus on precision medicine and targeted therapies.

Another area of interest is the compound's potential in material science. The furopyrimidine core can be incorporated into polymers or small molecules to enhance their electronic properties. This has implications for developing organic semiconductors and light-emitting diodes (LEDs), which are critical for next-generation optoelectronic devices. The compound's thermal stability and solubility further broaden its applicability.

Analytical characterization of 2-Methyl-benzo[4,5]furo[3,2-d]pyrimidine-4-thiol is typically performed using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's identity and purity, which are crucial for both research and industrial applications. The rise of computational chemistry has also enabled better prediction of its physicochemical properties, streamlining the development process.

In conclusion, 2-Methyl-benzo[4,5]furo[3,2-d]pyrimidine-4-thiol (CAS No. 68217-94-7) is a multifaceted compound with wide-ranging applications. Its significance in drug discovery, material science, and green chemistry underscores its value to the scientific community. As research continues to uncover new uses for this molecule, its role in advancing technology and medicine is expected to grow exponentially.